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Compound of Interest

Compound Name: Heptanoic--d5 Acid

CAS No.: 1219803-98-1

Cat. No.: B1141725

Get Quote

Abstract: This guide provides a comprehensive technical overview of Heptanoic-d5 acid, a

crucial stable isotope-labeled internal standard for mass spectrometry-based quantitative

analysis. We will detail its chemical identity, including its definitive CAS number and structure,

and explore its fundamental role in enhancing the accuracy and precision of analytical

methods. This document is intended for researchers, scientists, and professionals in drug

development who utilize quantitative bioanalysis, offering both foundational knowledge and

practical, field-proven insights into its application.

Core Chemical Identity and Properties
Heptanoic-d5 acid is the deuterated form of heptanoic acid, a seven-carbon straight-chain

saturated fatty acid. The incorporation of five deuterium atoms provides a distinct mass shift,

making it an ideal internal standard for mass spectrometry applications.

Chemical Structure and CAS Number
The most common form of Heptanoic-d5 acid features deuterium labeling on the terminal

methyl and adjacent methylene groups, positions that are chemically stable and not prone to

back-exchange under typical analytical conditions.
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Chemical Name: Heptanoic-6,6,7,7,7-d5 Acid[1]

CAS Number: 1219803-98-1[1][2][3]

Chemical Formula: CD₃CD₂(CH₂)₄COOH[1]

Molecular Weight: 135.22 g/mol [1]

The unlabeled parent compound, Heptanoic Acid (also known as Enanthic Acid), has a CAS

number of 111-14-8 and a molecular weight of approximately 130.18 g/mol .[4][5][6][7][8]

Physicochemical Properties
A summary of the key properties for both the labeled and unlabeled forms of heptanoic acid is

presented below.

Property Heptanoic-d5 Acid
Heptanoic Acid
(Unlabeled)

Source(s)

CAS Number 1219803-98-1 111-14-8 [1][2][3][6]

Molecular Formula C₇H₉D₅O₂ C₇H₁₄O₂ [2][6]

Molecular Weight 135.22 130.18 [1][6]

Appearance
Colorless to pale

yellow oily liquid

Colorless to pale

yellow oily liquid
[9]

Isotopic Enrichment
Typically ≥99 atom %

D
N/A [1]

Boiling Point Not specified ~223 °C [7]

Melting Point Not specified ~ -10.5 to -7.5 °C [7]

Odor Pungent, rancid Pungent, rancid [6][9][10]

Solubility
Soluble in organic

solvents

Poorly soluble in

water; soluble in

ethanol, chloroform

[8][10]
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The Rationale for Isotopic Labeling in Quantitative
Analysis
In quantitative bioanalysis, particularly using Liquid Chromatography-Mass Spectrometry (LC-

MS), an internal standard (IS) is essential.[11][12] An IS is a compound added at a known

concentration to all samples—calibrators, quality controls, and unknowns—before sample

processing.[11] Its purpose is to correct for variability and potential analyte loss during the

analytical workflow, from sample extraction to instrumental detection.[11][12]

Why a Stable Isotope-Labeled (SIL) Internal Standard is
Superior
The ideal IS behaves identically to the analyte of interest throughout the entire analytical

process but is still distinguishable by the detector. A Stable Isotope-Labeled (SIL) internal

standard, like Heptanoic-d5 acid, is the gold standard for several reasons:

Co-elution: It has nearly identical physicochemical properties to the endogenous analyte,

meaning it will elute at the same retention time in a chromatographic system.

Similar Ionization Efficiency: It experiences the same degree of ionization enhancement or

suppression in the mass spectrometer's ion source (the "matrix effect") as the analyte.

Equivalent Extraction Recovery: It is lost or recovered at the same rate as the analyte during

sample preparation steps (e.g., liquid-liquid extraction, solid-phase extraction).

By measuring the ratio of the analyte's signal to the IS's signal, any variations that affect both

compounds are normalized, leading to significantly improved accuracy and precision.[11] The

mass difference of +5 Da for Heptanoic-d5 acid is sufficient to prevent isotopic crosstalk while

ensuring similar chemical behavior.[12]

Synthesis and Availability
Deuterated compounds like Heptanoic-d5 acid are created through specialized synthetic

routes. While numerous methods exist for deuteration, common strategies for aliphatic acids

may involve photoredox and hydrogen atom transfer (HAT) catalysis, which allow for precise

deuterium incorporation from a deuterium source like D₂O under mild conditions.[13]
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Heptanoic-d5 acid is commercially available from specialty chemical suppliers that focus on

stable isotopes and analytical standards.

Application: Quantification of Heptanoic Acid in
Biological Matrices
Heptanoic acid is a medium-chain fatty acid relevant in various biological and metabolic

studies.[8][14] Its accurate quantification in complex matrices like plasma, serum, or tissue is

crucial for understanding metabolic pathways and disease states.[14]

Representative Analytical Workflow
The following section outlines a typical, self-validating protocol for the quantification of

heptanoic acid in human plasma using LC-MS/MS with Heptanoic-d5 acid as the internal

standard. This method is based on standard bioanalytical practices for small molecules and

fatty acids.[15][16][17]
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Sample Preparation

LC-MS/MS Analysis

Data Processing

1. Aliquot Plasma
(e.g., 100 µL)

2. Add Internal Standard
(Heptanoic-d5 acid)

3. Protein Precipitation
(e.g., with Acetonitrile)

4. Vortex & Centrifuge

5. Transfer Supernatant
& Evaporate

6. Reconstitute
in Mobile Phase

7. Inject Sample onto
LC Column

8. Chromatographic Separation
(Analyte & IS co-elute)

9. Electrospray Ionization (ESI)
(Negative Mode)

10. Mass Spectrometry
(MRM Detection)

11. Integrate Peak Areas
(Analyte & IS)

12. Calculate Peak Area Ratios
(Analyte / IS)

13. Quantify Concentration
using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantifying heptanoic acid using a SIL-IS.
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Detailed Experimental Protocol (Representative)
Objective: To quantify the concentration of endogenous heptanoic acid in human plasma.

Materials:

Human plasma (K₂EDTA anticoagulant)

Heptanoic Acid (analyte standard)

Heptanoic-d5 Acid (internal standard)

Methanol, Acetonitrile (LC-MS grade)

Formic Acid (LC-MS grade)

Water, ultrapure

96-well collection plates

Instrumentation:

Liquid Chromatography system (e.g., HPLC or UPLC)

Reversed-phase C18 column

Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

Procedure:

Preparation of Stock and Working Solutions:

Prepare 1 mg/mL stock solutions of Heptanoic Acid and Heptanoic-d5 Acid in methanol.

Create a series of calibration standards by spiking the Heptanoic Acid stock into a

surrogate matrix (e.g., charcoal-stripped plasma) to achieve a concentration range (e.g.,

0.1 to 50 µg/mL).
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Prepare a working solution of the internal standard (Heptanoic-d5 Acid) at a fixed

concentration (e.g., 5 µg/mL) in methanol.

Sample Preparation (Protein Precipitation):

Aliquot 100 µL of each calibrator, quality control (QC) sample, and unknown plasma

sample into a 96-well plate.

To each well, add 20 µL of the internal standard working solution.

Add 300 µL of cold acetonitrile to each well to precipitate proteins.

Seal the plate and vortex for 2 minutes.

Centrifuge the plate at 4000 x g for 10 minutes to pellet the precipitated protein.

Carefully transfer 250 µL of the supernatant to a new 96-well plate.

Evaporate the solvent to dryness under a stream of nitrogen.

Reconstitute the residue in 150 µL of the initial mobile phase (e.g., 50:50 water:acetonitrile

with 0.1% formic acid).

LC-MS/MS Analysis:

LC Conditions:

Column: C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A: Water + 0.1% Formic Acid

Mobile Phase B: Acetonitrile + 0.1% Formic Acid

Gradient: Start at 50% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to

initial conditions.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL
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MS Conditions (Negative ESI Mode):

Monitor the following Multiple Reaction Monitoring (MRM) transitions:

Heptanoic Acid: Q1: 129.1 m/z → Q3: 129.1 m/z (pseudo-MRM for quantification)[17]

Heptanoic-d5 Acid: Q1: 134.1 m/z → Q3: 134.1 m/z (pseudo-MRM for IS)

Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows)

for maximum signal intensity.

Data Processing and Validation:

Integrate the chromatographic peak areas for both the analyte and the internal standard.

Calculate the peak area ratio (Analyte Area / IS Area).

Construct a calibration curve by plotting the peak area ratio against the known

concentration of the calibrators using a linear regression with 1/x² weighting.

Determine the concentration of the unknown samples by interpolating their peak area

ratios from the calibration curve.

The method's trustworthiness is confirmed by ensuring the calculated concentrations of

the QC samples are within ±15% of their nominal values.

Conclusion
Heptanoic-d5 acid (CAS: 1219803-98-1) is an indispensable tool for modern analytical

chemistry. Its use as a stable isotope-labeled internal standard provides the foundation for

robust, accurate, and precise quantification of endogenous heptanoic acid in complex

biological samples. By correcting for inevitable variations in sample handling and instrument

response, it enables researchers to generate high-quality, reliable data essential for

advancements in drug development, metabolomics, and clinical diagnostics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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